5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-(butan-2-yliminomethyl)-6-hydroxy-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C9H13N3O3/c1-3-5(2)10-4-6-7(13)11-9(15)12-8(6)14/h4-5H,3H2,1-2H3,(H3,11,12,13,14,15)
• InChI Key: CDZVOQYQFSHZLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N=CC1=C(NC(=O)NC1=O)O
• Molecular Formula: C9H13N3O3
• Molecular Weight: 211.22 g/mol

Description

5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as barbituric acid derivative, is a heterocyclic organic compound with a wide range of applications in scientific research. Its unique chemical structure and properties make it an important compound in various fields of study, including pharmacology, biochemistry, and neuroscience. In

Mechanism of Action

The mechanism of action of 5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAA receptor. This receptor is a ligand-gated ion channel that is activated by the neurotransmitter gamma-aminobutyric acid (GABA), which inhibits neuronal activity in the brain. By enhancing the activity of the GABAA receptor, this compound produces sedative and hypnotic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mediated by its interaction with the GABAA receptor. The compound increases the frequency of chloride ion channel opening, which leads to hyperpolarization of the neuronal membrane and inhibition of neuronal activity. This results in sedation, hypnosis, and anticonvulsant effects. The compound has also been shown to have muscle relaxant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its well-established pharmacological properties. The compound has been extensively studied and its effects on the GABAA receptor are well documented. This makes it a useful tool for investigating the role of GABAergic neurotransmission in various physiological and pathological conditions. However, one limitation of using the compound is its potential for toxicity. The compound has been shown to have a narrow therapeutic window and can cause respiratory depression and other adverse effects at high doses.

Future Directions

There are several future directions for the study of 5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione. One direction is the development of new drugs that target the GABAA receptor for the treatment of neurological disorders. Another direction is the investigation of the compound's effects on other neurotransmitter systems, such as glutamatergic and dopaminergic systems. Additionally, the compound's potential for use in the treatment of addiction and withdrawal syndromes is an area of interest for future research. Finally, the development of new synthetic methods for the compound and its derivatives may lead to the discovery of new pharmacological agents with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a heterocyclic organic compound with a wide range of applications in scientific research. Its pharmacological properties, including sedative, hypnotic, and anticonvulsant effects, make it a useful tool for investigating the role of GABAergic neurotransmission in various physiological and pathological conditions. However, its potential for toxicity at high doses is a limitation that must be considered. The compound's well-established pharmacological properties and potential for use in the development of new drugs make it an important compound for future research.

Synthesis Methods

The synthesis of 5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione involves the reaction of this compound acid with sec-butylamine in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in water and ethanol. The purity of the compound can be determined using various analytical techniques, including thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

5-[(sec-butylamino)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its pharmacological properties, including its sedative, hypnotic, and anticonvulsant effects. It is commonly used in the development of new drugs for the treatment of various neurological disorders, such as epilepsy, anxiety, and insomnia. The compound has also been used in the study of GABAergic neurotransmission, which is involved in the regulation of neuronal excitability and inhibition.